Cas no 2361654-50-2 (1-tert-butyl 3-ethyl 4-(prop-2-enoyl)piperazine-1,3-dicarboxylate)

• Product Name: 1-tert-butyl 3-ethyl 4-(prop-2-enoyl)piperazine-1,3-dicarboxylate
• CAS No: 2361654-50-2
• MF: C₁₅H₂₄N₂O₅
• MW: 312.361464500427
• CID: 5414555
• PubChem ID: 145906684
• Update Time: 2025-10-28

1-tert-butyl 3-ethyl 4-(prop-2-enoyl)piperazine-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Z2517215498
• 1-O-Tert-butyl 3-O-ethyl 4-prop-2-enoylpiperazine-1,3-dicarboxylate
• EN300-26579614
• 1-tert-butyl 3-ethyl 4-(prop-2-enoyl)piperazine-1,3-dicarboxylate
• 2361654-50-2
• 1-(1,1-Dimethylethyl) 3-ethyl 4-(1-oxo-2-propen-1-yl)-1,3-piperazinedicarboxylate

• Inchi： 1S/C15H24N2O5/c1-6-12(18)17-9-8-16(14(20)22-15(3,4)5)10-11(17)13(19)21-7-2/h6,11H,1,7-10H2,2-5H3
• InChI Key： CBPLKCWZDPBJAK-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCN(C(=O)C=C)C(C(OCC)=O)C1

Computed Properties

• Exact Mass: 312.16852187g/mol
• Monoisotopic Mass: 312.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 76.2Ų

Experimental Properties

• Density: 1.145±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 444.4±45.0 °C(Predicted)
• pka: -1.46±0.70(Predicted)

Additional information on 1-tert-butyl 3-ethyl 4-(prop-2-enoyl)piperazine-1,3-dicarboxylate

1-Tert-butyl 3-Ethyl 4-(Prop-2-enoyl)Piperazine-1,3-Dicarboxylate: A Comprehensive Overview

The compound CAS No. 2361654-50-2, also known as 1-Tert-butyl 3-Ethyl 4-(Prop-2-enoyl)Piperazine-1,3-Dicarboxylate, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of piperazine derivatives, which are widely studied for their versatile applications in drug design, materials science, and biotechnology. The structure of this molecule is characterized by a piperazine ring substituted with tert-butyl, ethyl, and prop-2-enoyl groups at specific positions, making it a unique entity in the realm of organic compounds.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods not only enhance the efficiency of the synthesis process but also ensure high purity and structural integrity of the final product. The synthesis of 1-Tert-butyl 3-Ethyl 4-(Prop-2-enoyl)Piperazine-1,3-Dicarboxylate involves a series of well-defined steps, including nucleophilic substitution, condensation reactions, and selective oxidation processes. The use of environmentally friendly solvents and reagents has further contributed to the sustainability of these synthetic protocols.

The structural features of this compound make it an attractive candidate for various applications. The piperazine ring serves as a rigid scaffold that can be easily modified to introduce functional groups with desired properties. The tert-butyl group imparts steric bulk, which can influence the molecule's solubility and bioavailability. The ethyl group adds flexibility to the structure, while the prop-2-enoyl group introduces a conjugated system that can participate in π–π interactions and hydrogen bonding. These characteristics collectively make this compound a promising candidate for drug delivery systems, enzyme inhibitors, and advanced materials.

In the context of pharmacology, 1-Tert-butyl 3-Ethyl 4-(Prop-2-enoyl)Piperazine-1,3-Dicarboxylate has shown potential as a modulator of key biological pathways. Recent studies have demonstrated its ability to inhibit certain kinases involved in cancer progression. The molecule's unique structure allows it to bind selectively to these targets, making it a valuable lead compound for anti-cancer drug development. Additionally, its dicarboxylic acid groups enable it to act as a chelating agent, which could be exploited in metalloenzyme inhibition or metal-based drug delivery systems.

The application of computational chemistry tools has further elucidated the molecular properties of this compound. Quantum mechanical calculations have provided insights into its electronic structure, revealing that the conjugated system within the molecule contributes significantly to its stability and reactivity. Molecular dynamics simulations have also highlighted its ability to adopt conformations that are favorable for binding to biological targets. These computational studies complement experimental findings and provide a robust foundation for further research.

In terms of material science applications, this compound has been explored as a building block for supramolecular assemblies. Its ability to form hydrogen bonds and π–π interactions makes it suitable for constructing self-assembled monolayers or stimuli-responsive materials. Recent experiments have demonstrated its potential as a component in polymer networks that exhibit shape-memory behavior or respond to external stimuli such as light or temperature changes.

The synthesis and characterization of CAS No. 2361654-50-2 have been documented in several peer-reviewed journals, showcasing its importance in contemporary chemical research. Researchers have emphasized its role as a versatile platform for functionalization and its potential to address unmet needs in medicine and materials science. As ongoing studies continue to uncover new properties and applications, this compound is poised to become an essential tool in the arsenal of modern chemists.

In conclusion, 1-Tert-butyl 3-Ethyl 4-(Prop-2-enoyl)Piperazine-1,3-Dicarboxylate represents a significant advancement in organic chemistry due to its unique structure and diverse functional groups. Its applications span across multiple disciplines, from drug discovery to materials science, underscoring its importance as a valuable research tool. As scientific understanding continues to grow, this compound will undoubtedly play a pivotal role in driving innovation and discovery in the years to come.